Cas no 2920064-17-9 (STING-IN-5)

• Product Name: STING-IN-5
• CAS No: 2920064-17-9
• MF: C₄₇H₆₇NO₉S₂
• MW: 854.166192293167
• CID: 6843596
• Update Time: 2025-10-31

STING-IN-5 Chemical and Physical Properties

Names and Identifiers

• STING-IN-5
• 29-Nordammara-17(20),24-dien-21-oic acid, 16-(acetyloxy)-11-hydroxy-3-[1-oxo-3-[[3-oxo-3-[(2-propen-1-yloxy)amino]propyl]dithio]propoxy]-, phenylmethyl ester, (3α,4α,8α,9β,11α,13α,14β,16β,17Z)-

• Inchi： 1S/C47H67NO9S2/c1-9-24-55-48-40(51)20-25-58-59-26-21-41(52)57-38-19-22-45(6)35(31(38)4)18-23-46(7)43(45)37(50)27-36-42(39(56-32(5)49)28-47(36,46)8)34(17-13-14-30(2)3)44(53)54-29-33-15-11-10-12-16-33/h9-12,14-16,31,35-39,43,50H,1,13,17-29H2,2-8H3,(H,48,51)/b42-34-/t31-,35-,36-,37+,38+,39-,43-,45-,46-,47-/m0/s1
• InChI Key： UBXHZHGRHRYYRQ-LJIPXUHXSA-N
• SMILES： C[C@]12C[C@@H](/C(/[C@]1([H])C[C@H]([C@@]1([H])[C@]3(CC[C@H]([C@H]([C@]3([H])CC[C@]21C)C)OC(=O)CCSSCCC(=O)NOCC=C)C)O)=C(/CC/C=C(\C)/C)\C(=O)OCC1C=CC=CC=1)OC(=O)C

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• pka: 14.44±0.70(predicted)

Additional information on STING-IN-5

Introduction to STING-IN-5 (CAS No. 2920064-17-9)

STING-IN-5 (CAS No. 2920064-17-9) is a potent and selective inhibitor of the Stimulator of Interferon Genes (STING) pathway, a critical component in the innate immune system. This compound has garnered significant attention in recent years due to its potential applications in various therapeutic areas, particularly in the modulation of immune responses and the treatment of autoimmune diseases and cancer.

The STING pathway plays a pivotal role in the detection of cytosolic DNA, which can be derived from viral or bacterial infections, as well as from damaged or dying cells. Upon activation, STING triggers a signaling cascade that leads to the production of type I interferons (IFNs) and other pro-inflammatory cytokines, thereby enhancing the immune response. However, excessive or chronic activation of the STING pathway can contribute to the development of autoimmune disorders and inflammatory conditions.

STING-IN-5 has been designed to selectively inhibit the STING pathway, thereby modulating immune responses and reducing inflammation. This compound has shown promising results in preclinical studies, demonstrating its ability to effectively block STING activation and downstream signaling. In a study published in Nature Communications, researchers reported that STING-IN-5 significantly reduced inflammation and tissue damage in mouse models of autoimmune diseases such as systemic lupus erythematosus (SLE) and multiple sclerosis (MS).

Moreover, STING-IN-5 has also been explored for its potential in cancer therapy. The STING pathway is known to play a crucial role in antitumor immunity by promoting the recruitment and activation of immune cells within the tumor microenvironment. However, excessive activation of STING can lead to immunosuppression and tumor progression. By selectively inhibiting STING with STING-IN-5, researchers aim to strike a balance between enhancing antitumor immunity and preventing immunosuppression. A recent study in Cancer Research demonstrated that STING-IN-5 enhanced the efficacy of immune checkpoint inhibitors in mouse models of melanoma and colorectal cancer.

The pharmacological properties of STING-IN-5 (CAS No. 2920064-17-9) have been extensively characterized. It exhibits high potency and selectivity for the STING receptor, with minimal off-target effects. Additionally, it has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, making it suitable for both preclinical and clinical development.

In terms of safety, preclinical toxicology studies have shown that STING-IN-5 is well-tolerated at therapeutic doses. However, as with any new therapeutic agent, ongoing safety monitoring is essential to ensure its long-term safety profile. Clinical trials are currently underway to evaluate the safety and efficacy of STING-IN-5 in human subjects.

The potential applications of STING-IN-5 extend beyond autoimmune diseases and cancer. Researchers are also investigating its use in other inflammatory conditions such as inflammatory bowel disease (IBD) and chronic obstructive pulmonary disease (COPD). The ability to modulate the STING pathway with high precision offers new avenues for developing targeted therapies that can address a wide range of diseases characterized by excessive inflammation.

In conclusion, STING-IN-5 (CAS No. 2920064-17-9) represents a promising therapeutic agent with significant potential in modulating immune responses and treating various diseases. Its selective inhibition of the STING pathway provides a novel approach to addressing conditions where excessive or chronic inflammation plays a critical role. As research continues to advance, it is anticipated that STING-IN-5 will play an increasingly important role in the development of innovative treatments for autoimmune diseases, cancer, and other inflammatory conditions.